2-[[5-(4-chlorophenyl)-7,7-dimethyl-8-methylidene-5,6-dihydronaphthalen-2-yl]oxy]-N,N-dimethylethanamine

• CAS No.: 147241-86-9
• Molecular Formula: C23H30ClNO
• Molecular Weight: 369.9 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-7,7-dimethyl-8-methylidene-5,6-dihydronaphthalen-2-yl]oxy]-N,N-dimethylethanamine
• InChI: InChI=1S/C23H28ClNO/c1-16-21-14-19(26-13-12-25(4)5)10-11-20(21)22(15-23(16,2)3)17-6-8-18(24)9-7-17/h6-11,14,22H,1,12-13,15H2,2-5H3
• InChI Key: RPQWFLNTFNXWBX-UHFFFAOYSA-N
• SMILES: CC1(CC(C2=C(C1=C)C=C(C=C2)OCCN(C)C)C3=CC=C(C=C3)Cl)C
• Synonyms: 2-[5-(4-chlorophenyl)-7,7-dimethyl-8-methylidene-tetralin-2-yl]oxy-N,N -dimethyl-ethanamine

Description

2-[[5-(4-chlorophenyl)-7,7-dimethyl-8-methylidene-5,6-dihydronaphthalen-2-yl]oxy]-N,N-dimethylethanamine, also known as this compound, is a useful research compound. Its molecular formula is C23H30ClNO and its molecular weight is 369.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ethereal solution of methyllithium (50 ml, 1.9 M) was added over 45 min. to a stirred solution of 4-(4-chlorophenyl)-2,2-dimethyl-7-(2-dimethylaminoethoxy)-1-tetralone (18.5 g) in dry ether (150 ml) and the mixture heated under reflux for 30 min. After cooling, excess methyllithium was decomposed with water, the ether layer was separated, dried (MgSO4) and treated with a solution of hydrogen chloride in ether. The hydrochloride salt of 4-(4-chlorophenyl)-2,2-dimethyl-7-(2-dimethylaminoethoxy)-1-methylidene tetralin precipitated as a white solid (15.6 g, 77%). A portion was recrystallized from ethanol-ether, m.p. 233°-235°.